Cas no 57395-52-5 (1-Dodecanol, 12-iodo-)

1-Dodecanol, 12-iodo- Properties

Names and Identifiers

• 1-Dodecanol, 12-iodo-
• 12-iodododecan-1-ol
• SCHEMBL4538348
• 57395-52-5
• DTXSID70548585

• InChIKey： PIOBHRFYMWDOST-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H25IO/c13-11-9-7-5-3-1-2-4-6-8-10-12-14/h14H,1-12H2
• SMILES： ICCCCCCCCCCCCO

Computed Properties

• Exact Mass: 312.09465
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 312.09501g/mol
• Heavy Atom Count: 14
• Complexity: 96.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23